1'-[(2-Nitrophenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide

• Molecular Formula: C17H24N4O5S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 1-(2-nitrophenyl)sulfonyl-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H24N4O5S/c18-16(22)17(19-10-4-1-5-11-19)8-12-20(13-9-17)27(25,26)15-7-3-2-6-14(15)21(23)24/h2-3,6-7H,1,4-5,8-13H2,(H2,18,22)
• InChI Key: AVHROOSDCIZXJX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCN(CC2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-])C(=O)N

Description

1’-[(2-Nitrophenyl)sulfonyl]-1,4’-bipiperidine-4’-carboxamide is a small molecule with the chemical formula C₁₄H₁₀N₄O₅S. It belongs to the class of organic compounds known as benzenesulfonamides. Specifically, it contains a sulfonamide group that is S-linked to a benzene ring. The compound’s systematic name is 1-[(2-nitrophenyl)sulfonyl]piperidine-2-carboxylic acid .

Chemical Reactions Analysis

The compound likely undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions would depend on the specific context and desired modifications. Major products formed from these reactions would similarly vary based on the reaction type.

Scientific Research Applications

1’-[(2-Nitrophenyl)sulfonyl]-1,4’-bipiperidine-4’-carboxamide has been studied in various scientific fields:

Chemistry: Its reactivity and functional groups make it interesting for synthetic chemistry investigations.

Biology: Researchers may explore its interactions with biological macromolecules.

Medicine: The compound’s potential as a drug candidate or pharmacological agent could be explored.

Industry: Applications in materials science or catalysis might be relevant.

Mechanism of Action

The compound’s mechanism of action remains elusive in publicly available information. further research could uncover its molecular targets and pathways involved.

Comparison with Similar Compounds

While specific similar compounds are not mentioned here, a comparative analysis could highlight its uniqueness and potential advantages over related molecules.

Remember that additional proprietary data or research articles may provide deeper insights into this compound’s properties and applications.